Cas no 1222102-29-5 (Evogliptin)

• Product Name: Evogliptin
• CAS No: 1222102-29-5
• MF: C₁₉H₂₆F₃N₃O₃
• MW: 401.423255443573
• CID: 2854328
• PubChem ID: 25022354
• Update Time: 2025-10-25

Evogliptin Chemical and Physical Properties

Names and Identifiers

• Evogliptin
• Evogliptin [INN]
• Evogliptin (INN)
• 09118300L7
• (R)-4-((R)-3-amino-4-(2,4,5-trifluorophenyl)butanoyl)-3-(tert-butoxymethyl)piperazin-2-one
• (R)-4-((R)-3-amino-4-(2,4,5-trifluorophenyl)butanoyl)-3-(tert-butoxymethyl)piperazine-2-one
• BDBM50344779
• DB12625
• SB16855
• (R)-4-((R)-3-Amino-4-(2,4,5-trifluorophenyl)-butanoyl)-3-(t-butoxymethyl)-piperazin-2-one
• 2-Piperazinone, 4-((3R)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl
• EVOGLIPTIN [WHO-DD]
• (3R)-4-[(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoyl]-3-(tert-butoxymethyl)piperazin-2-one
• (3R)-4-((3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoyl)-3-((tert-butoxy)methyl)piperazin-2-one
• DTXCID1076036
• (R)-4-[(R)-3-amino-4-(2,4,5-trifluorophenyl)butanoyl]-3-(t-butoxymethy)piperazin-2-one
• evogliptine
• NS00072931
• DA1229
• 8VU
• UNII-09118300L7
• DTXSID00153545
• DA-1229
• GLXC-10991
• Q25103700
• (3R)-4-[(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoyl]-3-[(tert-butoxy)methyl]piperazin-2-one
• evogliptina
• LCDDAGSJHKEABN-MLGOLLRUSA-N
• (R)-4-[(R)-3-amino-4-(2,4,5-trifluorophenyl) butanoyl]-3-(t-butoxymethyl)piperazine-2-one
• 1222102-29-5
• (R)-4-[(R)-3-amino-4-(2,4,5-trifluorophenyl) butanoyl]-3-(t-butoxymethyl)piperazin-2-one
• CHEMBL1779710
• HY-117985
• SCHEMBL343846
• DA-53077
• 2-Piperazinone, 4-[(3R)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-3-[(1,1-dimethylethoxy)methyl]-, (3R)-
• evogliptinum
• D11023
• 2-Piperazinone, 4-((3R)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl)-3-((1,1-dimethylethoxy)methyl)-, (3R)-
• A10BH07
• CS-0068793
• C92448

• Inchi： 1S/C19H26F3N3O3/c1-19(2,3)28-10-16-18(27)24-4-5-25(16)17(26)8-12(23)6-11-7-14(21)15(22)9-13(11)20/h7,9,12,16H,4-6,8,10,23H2,1-3H3,(H,24,27)/t12-,16-/m1/s1
• InChI Key： LCDDAGSJHKEABN-MLGOLLRUSA-N
• SMILES： FC1C=C(C(=CC=1C[C@H](CC(N1CCNC([C@H]1COC(C)(C)C)=O)=O)N)F)F

Computed Properties

• Exact Mass: 401.19262619 g/mol
• Monoisotopic Mass: 401.19262619 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 401.4
• XLogP3: 1
• Topological Polar Surface Area: 84.7

Evogliptin Security Information

• Storage Condition：(BD768176)

Additional information on Evogliptin

Evogliptin (CAS No. 1222102-29-5): A Promising DPP-4 Inhibitor for the Management of Type 2 Diabetes Mellitus

Evogliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor, has emerged as a significant therapeutic agent in the management of type 2 diabetes mellitus (T2DM). With the chemical structure and properties that make it highly effective, Evogliptin has garnered attention in both clinical and research settings. This comprehensive introduction delves into the pharmacological profile, clinical applications, and recent advancements in the understanding and utilization of Evogliptin.

Chemical Structure and Properties

Evogliptin (CAS No. 1222102-29-5) is a small molecule with a molecular formula of C₁₈H₁₉N₃O₃S. It belongs to the class of DPP-4 inhibitors, which are designed to inhibit the enzyme dipeptidyl peptidase-4. This enzyme is responsible for degrading incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), which play crucial roles in glucose homeostasis. By inhibiting DPP-4, Evogliptin increases the levels of these incretin hormones, thereby enhancing insulin secretion and reducing glucagon release, leading to improved glycemic control.

Mechanism of Action

The primary mechanism of action of Evogliptin involves the selective inhibition of DPP-4. DPP-4 is a serine protease that cleaves the N-terminal dipeptide from peptides with proline or alanine in the second position. Inhibition of this enzyme leads to increased levels of GLP-1 and GIP, which are potent incretins that stimulate insulin secretion from pancreatic β-cells in a glucose-dependent manner. Additionally, GLP-1 also suppresses glucagon secretion from pancreatic α-cells, further contributing to glycemic control. The dual action of enhancing insulin secretion and reducing glucagon release makes Evogliptin an effective agent for managing hyperglycemia in T2DM patients.

Clinical Applications and Efficacy

Clinical trials have demonstrated the efficacy and safety of Evogliptin in treating T2DM. A randomized, double-blind, placebo-controlled trial involving 567 patients with T2DM showed that treatment with 5 mg or 10 mg of Evogliptin once daily for 52 weeks resulted in significant reductions in HbA1c levels compared to placebo. The mean reduction in HbA1c was 0.8% and 0.9% for the 5 mg and 10 mg doses, respectively. Additionally, patients treated with Evogliptin.

Safety Profile and Adverse Effects

The safety profile of Evogliptin is generally favorable, with most adverse effects being mild to moderate in severity. Common side effects include nasopharyngitis, headache, and upper respiratory tract infection. Serious adverse events are rare, but healthcare providers should monitor patients for potential risks such as hypoglycemia when used in combination with other antidiabetic agents like sulfonylureas or insulin. Additionally, there is a need for caution in patients with renal impairment, as the clearance of Evogliptin may be reduced.

Recent Research Developments

Ongoing research continues to explore new applications and mechanisms of action for Evogliptin strong>. Recent studies have investigated its potential benefits beyond glycemic control. For instance, a study published in the Journal of Diabetes Research found that treatment with < strong > Evogliptin strong > improved cardiovascular outcomes in T2DM patients by reducing inflammation and oxidative stress markers. Another study highlighted its role in improving β-cell function and mass, suggesting potential long-term benefits in preserving pancreatic function. p > < p >< strong > Conclusion strong > p > < p >< strong > Evogliptin strong > (CAS No .< strong > 1222102 - 29 - 5 strong >) represents a significant advancement in the pharmacological management of T2DM . Its mechanism of action , clinical efficacy , and favorable safety profile make it an attractive option for healthcare providers . Ongoing research continues to uncover new insights into its potential benefits , further solidifying its position as a valuable therapeutic agent . As our understanding of T2DM evolves , so too will the role of DPP - 4 inhibitors like strong > Evogliptin strong > in optimizing patient care . p > article > response >